Cas no 634-20-8 ([2-(acetyloxy)phenyl]methanediyl diacetate)

• Product Name: [2-(acetyloxy)phenyl]methanediyl diacetate
• CAS No: 634-20-8
• MF: C₁₃H₁₄O₆
• MW: 266.246664524078
• CID: 1658790
• PubChem ID: 69443
• Update Time: 2025-04-21

[2-(acetyloxy)phenyl]methanediyl diacetate Chemical and Physical Properties

Names and Identifiers

• [2-(acetyloxy)phenyl]methanediyl diacetate
• (2-Acetoxyphenyl)methylene diacetate
• 2-Hydroxy-toluene-alpha,alpha-diol, triacetate
• Methanediol, (2-(acetyloxy)phenyl)-, diacetate
• Methanediol, [2- (acetyloxy)phenyl]-, diacetate
• methanediol, 1-[2-(acetyloxy)phenyl]-, diacetate
• [2-(diacetyloxymethyl)phenyl] acetate
• 2-Acetoxyphenylmethanediol diacetate
• DTXSID20883514
• 2-acetoxybenzylidene diacetate
• [2-(diacetoxymethyl)phenyl] acetate
• AKOS003661305
• NSC-51946
• Methanediol, 1-(2-(acetyloxy)phenyl)-, 1,1-diacetate
• 634-20-8
• NSC-4040
• DURAGTHQRQBUTE-UHFFFAOYSA-N
• NSC4040
• Methanediol, [2-(acetyloxy)phenyl]-, diacetate
• NSC 4040
• NSC 51946
• NSC51946
• STK224836
• ACETIC ACID ACETOXY-(2-ACETOXY-PHENYL)-METHYL ESTER
• Methanediol, 1-[2-(acetyloxy)phenyl]-, 1,1-diacetate
• (ACETYLOXY)[2-(ACETYLOXY)PHENYL]METHYL ACETATE

• Inchi： 1S/C13H14O6/c1-8(14)17-12-7-5-4-6-11(12)13(18-9(2)15)19-10(3)16/h4-7,13H,1-3H3
• InChI Key： DURAGTHQRQBUTE-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C1C=CC=CC=1OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 266.07902
• Monoisotopic Mass: 266.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9